(4-methyl-1,2,3-thiadiazol-5-yl)(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)methanone

• IUPAC Name: [3-(1-methylpyrazol-3-yl)piperidin-1-yl]-(4-methylthiadiazol-5-yl)methanone
• InChI: InChI=1S/C13H17N5OS/c1-9-12(20-16-14-9)13(19)18-6-3-4-10(8-18)11-5-7-17(2)15-11/h5,7,10H,3-4,6,8H2,1-2H3
• InChI Key: IVCGESIVPXSROU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCCC(C2)C3=NN(C=C3)C
• Molecular Formula: C13H17N5OS
• Molecular Weight: 291.37 g/mol

Description

The compound contains a thiadiazole ring, a pyrazole ring, and a piperidine ring. Thiadiazole is a heterocyclic compound containing a five-membered ring with two nitrogen atoms, one sulfur atom, and two carbon atoms. Pyrazole is a class of organic compounds with a five-membered ring with three carbon atoms and two nitrogen atoms. Piperidine is a heterocyclic organic compound with a six-membered ring containing five carbon atoms and one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific functional groups present in the molecule. For example, the thiadiazole ring might undergo reactions like electrophilic substitution or addition, while the piperidine ring might undergo reactions like alkylation or acylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. These might include properties like solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Antimicrobial Activity

• . Specifically, the new compounds showed potential against Gram-positive bacteria. Compound 15, with a 5-nitro-2-furoyl moiety, demonstrated the highest bioactivity, with a minimum inhibitory concentration (MIC) of 1.95–15.62 µg/mL and a minimum bactericidal concentration (MBC)/MIC ratio of 1–4 µg/mL.

Drug Discovery

• . Investigating derivatives like this one could contribute to drug development.

Organic Synthesis

• The synthesis of novel heterocyclic compounds, such as derivatives of 1,2,3-thiadiazole, is an active area of research. .

Chemical Biology

• 1,2,3-Thiadiazoles are absent in nature but find broad applications in chemical biology. .

Supramolecular Chemistry

• Researchers explore the supramolecular properties of 1,2,3-thiadiazoles, which can form interesting non-covalent interactions. .

Materials Science

• The 1,2,3-thiadiazole scaffold has potential applications in materials science. .